Cas no 888413-82-9 (2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 888413-82-9
• MF: C₁₆H₁₀Cl₂FN₃O₃
• MW: 382.173305034637
• CID: 5815640
• PubChem ID: 3595725
• Update Time: 2025-06-25

2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)acetamide
• Acetamide, 2-(2,4-dichlorophenoxy)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-
• AB00685963-01
• AKOS024607721
• SR-01000012112
• F1374-0157
• 2-(2,4-dichlorophenoxy)-N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]acetamide
• SR-01000012112-1
• 888413-82-9
• 2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C16H10Cl2FN3O3/c17-10-3-6-13(12(18)7-10)24-8-14(23)20-16-22-21-15(25-16)9-1-4-11(19)5-2-9/h1-7H,8H2,(H,20,22,23)
• InChI Key： WJRQMIAQZLMETP-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(F)C=C2)O1)(=O)COC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 381.0083247g/mol
• Monoisotopic Mass: 381.0083247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3(Predicted)
• pka: 10.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to 2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 888413-82-9) and Its Emerging Applications in Chemical Biology

The compound 2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide, identified by the CAS number 888413-82-9, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting. The structural motif incorporates key functional groups such as the 2,4-dichlorophenoxy moiety and the 1,3,4-oxadiazole core, which are strategically positioned to modulate biological pathways and enhance binding affinity to target proteins.

Recent studies have highlighted the versatility of this compound in serving as a scaffold for developing novel therapeutic agents. The fluorophenyl substituent at the 5-position of the oxadiazole ring introduces a layer of electronic and steric tunability, enabling precise optimization of pharmacokinetic properties. This feature is particularly relevant in the context of modern drug design, where minimal yet impactful modifications can lead to substantial improvements in efficacy and selectivity.

One of the most compelling aspects of 2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide is its potential role in addressing unmet medical needs. Emerging research suggests that this compound exhibits inhibitory activity against specific enzymes and receptors implicated in inflammatory and oncogenic processes. The 2,4-dichlorophenoxy group is known to interact favorably with hydrophobic pockets in protein targets, while the oxadiazole ring enhances metabolic stability—a critical factor for drug-like properties.

In the context of current pharmaceutical development trends, this compound aligns well with the shift toward precision medicine and targeted therapy. Its structural design allows for fine-tuning to match the unique requirements of different therapeutic indications. For instance, modifications at the fluorophenyl position can influence ligand-receptor interactions, making it a valuable tool for exploring structure-activity relationships (SARs) in high-throughput screening (HTS) campaigns.

The synthesis and characterization of 2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide have been refined through advanced synthetic methodologies. Techniques such as multi-step organic synthesis coupled with spectroscopic analysis (e.g., NMR and mass spectrometry) have been employed to ensure high purity and structural integrity. These efforts are crucial for downstream applications, including preclinical testing and molecular docking studies.

From a computational chemistry perspective, virtual screening approaches have been instrumental in identifying promising derivatives of this compound. By leveraging molecular docking simulations and quantum mechanical calculations, researchers can predict binding affinities and optimize lead compounds before experimental validation. This integration of computational tools with experimental chemistry underscores the interdisciplinary nature of modern drug discovery.

The pharmacological profile of CAS No. 888413-82-9 is further enhanced by its solubility characteristics and bioavailability potential. The presence of polar functional groups facilitates aqueous solubility while minimizing off-target effects—a balance that is often challenging to achieve in small-molecule drug design. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Future directions in research may explore the use of 2-(2,4-dichlorophenoxy)-N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylacetamide as a starting point for developing next-generation therapeutics. For example, covalent inhibition strategies could be employed to enhance target engagement duration or immunomodulatory agents might be designed by appending additional functional groups to the core scaffold. Such innovations would position this compound as a cornerstone in medicinal chemistry endeavors.

The broader implications of this research extend beyond individual therapeutic applications. By providing a robust framework for designing bioactive molecules with tailored properties (fluorophenyl, 1,3,4-oxadiazole, acetamide), it contributes to the advancement of chemical biology as a discipline. This underscores the importance of interdisciplinary collaboration between synthetic chemists、biologists、pharmacologists，and computational scientists in driving innovation.

In conclusion，the compound CAS No 888413 82 9 exemplifies how strategic molecular design can yield novel entities with significant therapeutic potential。 Its unique structural features，including bold text emphasis on key functional groups like bold textemphasize on key functional groups like bold textemphasize on key functional groups like bold textemphasize on key functional groups like bold textemphasize on key functional groups like 888413 82 9，make it a valuable asset in ongoing pharmaceutical research。 As investigations continue，this molecule is poised to play an increasingly pivotal role in shaping future treatments across multiple disease areas。